Cas no 1212915-29-1 (5-(1R)-1-amino-2-hydroxyethyl-2-methylphenol)

• Product Name: 5-(1R)-1-amino-2-hydroxyethyl-2-methylphenol
• CAS No: 1212915-29-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5595819
• PubChem ID: 66513647
• Update Time: 2025-10-28

5-(1R)-1-amino-2-hydroxyethyl-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-((1R)-1-AMINO-2-HYDROXYETHYL)-2-METHYLPHENOL
• (r)-5-(1-Amino-2-hydroxyethyl)-2-methylphenol
• Benzeneethanol, β-amino-3-hydroxy-4-methyl-, (βR)-
• EN300-1859502
• CS-0353805
• AKOS015927923
• 5-[(1R)-1-AMINO-2-HYDROXYETHYL]-2-METHYLPHENOL
• 1212915-29-1
• 5-(1R)-1-amino-2-hydroxyethyl-2-methylphenol

• Inchi： 1S/C9H13NO2/c1-6-2-3-7(4-9(6)12)8(10)5-11/h2-4,8,11-12H,5,10H2,1H3/t8-/m0/s1
• InChI Key： ZGOOXMPUXRCYQU-QMMMGPOBSA-N
• SMILES： C1(O)=CC([C@@H](N)CO)=CC=C1C

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 372.0±37.0 °C(Predicted)
• pka: 10.12±0.10(Predicted)

Additional information on 5-(1R)-1-amino-2-hydroxyethyl-2-methylphenol

Comprehensive Overview of 5-(1R)-1-amino-2-hydroxyethyl-2-methylphenol (CAS No. 1212915-29-1): Properties, Applications, and Industry Insights

In the realm of specialized chemical compounds, 5-(1R)-1-amino-2-hydroxyethyl-2-methylphenol (CAS No. 1212915-29-1) has garnered significant attention due to its unique structural properties and versatile applications. This chiral phenol derivative, characterized by its amino and hydroxyethyl functional groups, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals frequently search for terms like "chiral building blocks in drug discovery" or "phenol derivatives in asymmetric synthesis," reflecting the compound's relevance in cutting-edge scientific endeavors.

The molecular structure of 5-(1R)-1-amino-2-hydroxyethyl-2-methylphenol features a stereocenter at the 1-position, which is critical for its enantioselective interactions. This attribute aligns with the growing demand for optically active intermediates in the development of targeted therapies, a trend underscored by the rise in searches for "enantiopure compounds in medicine." The compound's phenolic hydroxyl group further enhances its reactivity, making it a valuable precursor in coupling reactions and polymer chemistry, topics frequently explored in academic forums and patent literature.

From an industrial perspective, the scalability of CAS No. 1212915-29-1 synthesis is a focal point. Recent advancements in green chemistry have spurred interest in sustainable production methods, as evidenced by search queries like "eco-friendly synthesis of chiral phenols." Manufacturers are optimizing catalytic processes to reduce waste and improve yield, addressing both economic and environmental concerns. Additionally, the compound's stability under varying pH conditions makes it suitable for formulations requiring pH-sensitive delivery systems, a niche explored in drug delivery research.

Analytical characterization of 5-(1R)-1-amino-2-hydroxyethyl-2-methylphenol employs techniques such as HPLC chiral separation and NMR spectroscopy, topics frequently queried by quality control specialists. Regulatory compliance, particularly in pharmaceutical applications, necessitates rigorous purity standards, driving searches for "ICH guidelines for chiral impurities." The compound's logP value and solubility profile also feature prominently in pharmacokinetic studies, reflecting its potential in optimizing drug bioavailability.

Emerging applications of this compound include its role in metal-organic frameworks (MOFs) and catalysis, areas gaining traction in materials science. Searches for "phenolic ligands in MOF design" highlight this intersection. Furthermore, its derivatization potential—such as conversion to protected amino alcohols—resonates with synthetic chemists exploring multistep reaction pathways, a subject often discussed in peer-reviewed journals.

In conclusion, 5-(1R)-1-amino-2-hydroxyethyl-2-methylphenol exemplifies the convergence of structural ingenuity and functional adaptability. Its alignment with trends like precision medicine and sustainable chemistry ensures its continued relevance. As research evolves, so too will its applications, solidifying its position as a cornerstone in modern synthetic chemistry.